Cas no 886364-95-0 (1-Boc-3-N-(Pyridin-4-Ylmethyl)-Amino-Pyrrolidine)

1-Boc-3-N-(Pyridin-4-Ylmethyl)-Amino-Pyrrolidine is a protected pyrrolidine derivative featuring a Boc (tert-butoxycarbonyl) group and a pyridin-4-ylmethylamine substituent. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical research, where it is employed in the development of bioactive molecules. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, enabling controlled functionalization. The pyridinylmethyl moiety introduces potential binding interactions, making it valuable for designing ligands or modulators targeting heterocyclic systems. Its well-defined structure and synthetic flexibility support applications in medicinal chemistry, including the preparation of protease inhibitors and receptor-targeted compounds. The product is typically characterized by high purity and consistent performance in coupling reactions.
1-Boc-3-N-(Pyridin-4-Ylmethyl)-Amino-Pyrrolidine structure
886364-95-0 structure
Product Name:1-Boc-3-N-(Pyridin-4-Ylmethyl)-Amino-Pyrrolidine
CAS No:886364-95-0
MF:C15H23N3O2
MW:277.362023591995
MDL:MFCD07369887
CID:712627
PubChem ID:44890934
Update Time:2025-11-07

1-Boc-3-N-(Pyridin-4-Ylmethyl)-Amino-Pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrrolidinecarboxylicacid, 3-[(4-pyridinylmethyl)amino]-, 1,1-dimethylethyl ester
    • 1-Boc-3-N-(Pyridin-4-ylmethyl)-amino-pyrrolidine
    • AB32366
    • tert-butyl 3-(pyridin-4-ylmethylamino)pyrrolidine-1-carboxylate
    • AS-36770
    • CS-0171743
    • tert-Butyl3-((pyridin-4-ylmethyl)amino)pyrrolidine-1-carboxylate
    • 1-Boc-3-N-(pyridin-4-ylmethyl)aminopyrrolidine
    • AKOS017404372
    • AB32362
    • AB32368
    • MFCD07369887
    • (S)-1-Boc-3-N-(Pyridin-4-ylmethyl)-amino-pyrrolidine
    • 886364-95-0
    • tert-Butyl 3-((pyridin-4-ylmethyl)amino)pyrrolidine-1-carboxylate
    • tert-Butyl 3-[(pyridin-4-ylmethyl)amino]pyrrolidine-1-carboxylate
    • (R)-1-Boc-3-N-(Pyridin-4-ylmethyl)-amino-pyrrolidine
    • DTXSID00661418
    • tert-Butyl 3-{[(pyridin-4-yl)methyl]amino}pyrrolidine-1-carboxylate
    • tert-butyl 3-((pyridin-4-yl)methylamino)pyrrolidine-1-carboxylate
    • 3-[(pyridin-4-ylmethyl)-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester
    • 1-Boc-3-N-(Pyridin-4-Ylmethyl)-Amino-Pyrrolidine
    • MDL: MFCD07369887
    • Inchi: 1S/C15H23N3O2/c1-15(2,3)20-14(19)18-9-6-13(11-18)17-10-12-4-7-16-8-5-12/h4-5,7-8,13,17H,6,9-11H2,1-3H3
    • InChI Key: JPUYCBRZVLMKIS-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC(C1)NCC1C=CN=CC=1)=O

Computed Properties

  • Exact Mass: 277.179
  • Monoisotopic Mass: 277.179
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.5A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.12
  • Boiling Point: 403.7°C at 760 mmHg
  • Flash Point: 198°C
  • Refractive Index: 1.546

1-Boc-3-N-(Pyridin-4-Ylmethyl)-Amino-Pyrrolidine Security Information

1-Boc-3-N-(Pyridin-4-Ylmethyl)-Amino-Pyrrolidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029186748-5g
tert-Butyl 3-((pyridin-4-ylmethyl)amino)pyrrolidine-1-carboxylate
886364-95-0 97%
5g
$453.49 2023-08-31
Alichem
A029186748-25g
tert-Butyl 3-((pyridin-4-ylmethyl)amino)pyrrolidine-1-carboxylate
886364-95-0 97%
25g
$1634.88 2023-08-31
TRC
B674968-50mg
1-Boc-3-N-(Pyridin-4-Ylmethyl)-Amino-Pyrrolidine
886364-95-0
50mg
$ 50.00 2022-06-06
TRC
B674968-100mg
1-Boc-3-N-(Pyridin-4-Ylmethyl)-Amino-Pyrrolidine
886364-95-0
100mg
$ 70.00 2022-06-06
TRC
B674968-500mg
1-Boc-3-N-(Pyridin-4-Ylmethyl)-Amino-Pyrrolidine
886364-95-0
500mg
$ 230.00 2022-06-06
abcr
AB283733-1 g
3-[(Pyridin-4-ylmethyl)-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester; 97%
886364-95-0
1g
€284.50 2023-04-26
abcr
AB283733-5 g
3-[(Pyridin-4-ylmethyl)-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester; 97%
886364-95-0
5g
€765.20 2023-04-26
Chemenu
CM366846-1g
1-Boc-3-n-(pyridin-4-ylmethyl)-amino-pyrrolidine
886364-95-0 95%
1g
$254 2023-01-01
AstaTech
55702-0.25/G
1-BOC-3-N-(PYRIDIN-4-YLMETHYL)-AMINO-PYRROLIDINE
886364-95-0 97%
0.25g
$67 2023-09-17
AstaTech
55702-1/G
1-BOC-3-N-(PYRIDIN-4-YLMETHYL)-AMINO-PYRROLIDINE
886364-95-0 97%
1g
$187 2023-09-17

Additional information on 1-Boc-3-N-(Pyridin-4-Ylmethyl)-Amino-Pyrrolidine

Introduction to 1-Boc-3-N-(Pyridin-4-Ylmethyl)-Amino-Pyrrolidine (CAS No. 886364-95-0)

1-Boc-3-N-(Pyridin-4-Ylmethyl)-Amino-Pyrrolidine, with the CAS number 886364-95-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring, a tert-butoxycarbonyl (Boc) protecting group, and a pyridine moiety. These structural elements contribute to its potential as a valuable intermediate in the synthesis of bioactive molecules and drug candidates.

The Boc protecting group in 1-Boc-3-N-(Pyridin-4-Ylmethyl)-Amino-Pyrrolidine plays a crucial role in synthetic chemistry by temporarily blocking the amino group, allowing for selective reactions at other sites of the molecule. This protection strategy is widely used in the synthesis of peptides and complex organic molecules, ensuring that the desired functional groups are introduced without unwanted side reactions. The subsequent deprotection of the Boc group can be achieved under mild conditions, such as treatment with trifluoroacetic acid (TFA), making it a convenient choice for synthetic chemists.

The presence of the pyridine moiety in 1-Boc-3-N-(Pyridin-4-Ylmethyl)-Amino-Pyrrolidine adds to its versatility and biological activity. Pyridine derivatives are known for their ability to form hydrogen bonds and π-stacking interactions, which are essential for binding to biological targets such as enzymes and receptors. This property makes 1-Boc-3-N-(Pyridin-4-Ylmethyl)-Amino-Pyrrolidine an attractive candidate for the development of small molecule inhibitors and modulators of various biological processes.

In recent years, significant progress has been made in understanding the biological activity and potential applications of compounds similar to 1-Boc-3-N-(Pyridin-4-Ylmethyl)-Amino-Pyrrolidine. For instance, studies have shown that pyrrolidine-based compounds can exhibit potent inhibitory activity against protein kinases, which are key enzymes involved in signal transduction pathways and are often implicated in diseases such as cancer and inflammatory disorders. The ability to modulate these pathways through small molecule inhibitors has opened new avenues for therapeutic intervention.

1-Boc-3-N-(Pyridin-4-Ylmethyl)-Amino-Pyrrolidine has also been explored as a building block in the synthesis of peptidomimetics, which are designed to mimic the structure and function of peptides while offering improved pharmacological properties such as increased stability and bioavailability. Peptidomimetics have shown promise in various therapeutic areas, including neurodegenerative diseases, infectious diseases, and cancer. The flexibility and tunability of the pyrrolidine scaffold make it an ideal platform for designing these advanced therapeutic agents.

In addition to its synthetic utility, 1-Boc-3-N-(Pyridin-4-Ylmethyl)-Amino-Pyrrolidine has been investigated for its potential as a chiral ligand in asymmetric catalysis. Chiral ligands play a crucial role in enantioselective synthesis, enabling the production of enantiomerically pure compounds that are essential for pharmaceutical applications. The chiral center within the pyrrolidine ring can be exploited to design catalysts that promote asymmetric transformations with high enantioselectivity.

The synthesis of 1-Boc-3-N-(Pyridin-4-Ylmethyl)-Amino-Pyrrolidine typically involves several steps, including the formation of the pyrrolidine ring, introduction of the Boc protecting group, and functionalization with the pyridine moiety. Various synthetic strategies have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. For example, one common approach involves the reaction of 4-formylpyridine with an appropriate amine followed by reductive amination to form the desired product.

To ensure high purity and consistent quality, analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to characterize 1-Boc-3-N-(Pyridin-4-Ylmethyl)-Amino-Pyrrolidine. These methods provide detailed information about the molecular structure and purity profile, which is essential for downstream applications in drug discovery and development.

In conclusion, 1-Boc-3-N-(Pyridin-4-Ylmethyl)-Amino-Pyrrolidine (CAS No. 886364-95-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules and drug candidates. Ongoing research continues to uncover new applications and properties of this compound, further highlighting its importance in modern drug discovery efforts.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.